Cas no 29138-63-4 (Acetamide, N-(1-methylcyclohexyl)-)

• Product Name: Acetamide, N-(1-methylcyclohexyl)-
• CAS No: 29138-63-4
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1440432
• Update Time: 2025-04-23

Acetamide, N-(1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(1-methylcyclohexyl)-
• N-(1-methylcyclohexyl)acetamide

• Inchi： 1S/C9H17NO/c1-8(11)10-9(2)6-4-3-5-7-9/h3-7H2,1-2H3,(H,10,11)
• InChI Key： ZXNNVOLXHKFKMT-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(C)CCCCC1

Computed Properties

• Exact Mass: 155.13111

Experimental Properties

• PSA: 29.1

Additional information on Acetamide, N-(1-methylcyclohexyl)-

Comprehensive Guide to Acetamide, N-(1-methylcyclohexyl)- (CAS No. 29138-63-4): Properties, Applications, and Market Insights

Acetamide, N-(1-methylcyclohexyl)- (CAS No. 29138-63-4) is a specialized organic compound with a unique molecular structure that combines an acetamide group with a 1-methylcyclohexyl substituent. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals frequently search for terms like "N-(1-methylcyclohexyl)acetamide uses" and "CAS 29138-63-4 properties," reflecting growing interest in this compound's potential.

The molecular formula of Acetamide, N-(1-methylcyclohexyl)- is C9H17NO, with a molecular weight of 155.24 g/mol. Its chemical structure features a cyclohexane ring with a methyl group at position 1, attached to the nitrogen atom of an acetamide functional group. This configuration contributes to its moderate polarity and solubility characteristics, making it suitable for various organic synthesis applications. Recent studies have explored its potential as an intermediate in the development of novel pharmaceutical compounds, particularly in central nervous system (CNS) drug research.

In the pharmaceutical industry, N-(1-methylcyclohexyl)acetamide has shown promise as a building block for drug development. Its structural features make it valuable for creating analogs with potential biological activity. Current research trends focus on its possible role in developing neuromodulators and receptor-targeting compounds, addressing the growing demand for treatments related to neurological disorders. The compound's stability under various conditions makes it particularly attractive for medicinal chemistry applications.

The agrochemical sector has also shown interest in Acetamide, N-(1-methylcyclohexyl)- as a potential intermediate for crop protection products. Its structural characteristics suggest possible utility in developing new classes of herbicides and plant growth regulators. With increasing global focus on sustainable agriculture and reduced environmental impact, researchers are investigating how derivatives of this compound might contribute to next-generation agrochemical solutions.

From a synthetic chemistry perspective, CAS 29138-63-4 offers interesting possibilities for organic transformations. The 1-methylcyclohexyl group provides steric bulk that can influence reaction pathways, while the acetamide moiety offers sites for further functionalization. Recent publications have highlighted its use in asymmetric synthesis and catalysis research, particularly in creating chiral compounds with potential biological activity.

The global market for Acetamide, N-(1-methylcyclohexyl)- has shown steady growth, driven by increasing R&D activities in pharmaceutical and agrochemical sectors. Market analysts note particular demand from regions with strong specialty chemical industries, including North America, Europe, and parts of Asia. Price trends for this compound reflect its status as a specialty chemical, with purity grades and batch sizes significantly affecting market value.

Quality control and analytical characterization of N-(1-methylcyclohexyl)acetamide typically involve techniques such as GC-MS, HPLC, and NMR spectroscopy. Purity specifications are particularly important for pharmaceutical applications, where impurities might affect downstream synthesis or biological activity. Recent advancements in analytical technology have enabled more precise characterization of this compound and its derivatives.

Storage and handling recommendations for Acetamide, N-(1-methylcyclohexyl)- emphasize standard organic chemical precautions. The compound should be kept in tightly sealed containers, protected from moisture and extreme temperatures. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this or any chemical substance.

Future research directions for CAS 29138-63-4 may explore its potential in green chemistry applications. The growing emphasis on sustainable chemical processes has led to investigations into how this compound might be utilized in environmentally friendly synthesis routes. Additionally, computational chemistry approaches are being applied to predict new derivatives and their potential activities, accelerating discovery processes.

For researchers and industry professionals seeking information about N-(1-methylcyclohexyl)acetamide synthesis or Acetamide, N-(1-methylcyclohexyl)- suppliers, it's important to consult current scientific literature and reputable chemical databases. The compound's specialized nature means that technical specifications may vary between manufacturers, and thorough evaluation of certificates of analysis is recommended before use in sensitive applications.

In conclusion, Acetamide, N-(1-methylcyclohexyl)- represents an interesting case study in specialty chemical development. Its unique structural features and growing range of applications make it a compound worth watching in coming years. As research continues to uncover new potential uses, this molecule may play an increasingly important role in several high-value chemical sectors.